Cas no 852936-70-0 (methyl 20(21)-dehydrolucidenate A)

methyl 20(21)-dehydrolucidenate A structure
852936-70-0 structure
Product name:methyl 20(21)-dehydrolucidenate A
CAS No:852936-70-0
MF:C28H38O6
MW:470.597729206085
CID:2050058
PubChem ID:11155641

methyl 20(21)-dehydrolucidenate A Chemical and Physical Properties

Names and Identifiers

    • methyl 20(21)-dehydrolucidenate A
    • methyl 7beta-hydroxy-3,11,15-trioxo-25,26,27-trisnorlanosta-8,20(21)-dien-24-oate
    • (+)-Methyl 20(21)-Dehydrolucidenate A
    • 852936-70-0
    • methyl 4-((5R,7S,10S,13R,14R,17R)-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta(a)phenanthren-17-yl)pent-4-enoate
    • CHEBI:225816
    • Methyl 20(21)-dehydrolucidenic acid a
    • Methyl 4-[(2S,7R,9S,11R,14R,15R)-9-hydroxy-2,6,6,11,15-pentamethyl-5,12,17-trioxotetracyclo[8.7.0.0,.0,]heptadec-1(10)-en-14-yl]pent-4-enoic acid
    • Methyl 4-((2S,7R,9S,11R,14R,15R)-9-hydroxy-2,6,6,11,15-pentamethyl-5,12,17-trioxotetracyclo(8.7.0.0,.0,)heptadec-1(10)-en-14-yl)pent-4-enoic acid
    • methyl 4-[(5R,7S,10S,13R,14R,17R)-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]pent-4-enoate
    • Inchi: InChI=1S/C28H38O6/c1-15(8-9-22(33)34-7)16-12-21(32)28(6)24-17(29)13-19-25(2,3)20(31)10-11-26(19,4)23(24)18(30)14-27(16,28)5/h16-17,19,29H,1,8-14H2,2-7H3
    • InChI Key: WISYORQOKQXQDW-UHFFFAOYSA-N
    • SMILES: COC(=O)CCC(=C)C1CC(=O)C2(C)C3=C(C(=O)CC12C)C1(C)CCC(=O)C(C)(C)C1CC3O |c:14|

Computed Properties

  • Exact Mass: 470.26683893Da
  • Monoisotopic Mass: 470.26683893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.7Ų
  • XLogP3: 1.306

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